Cas no 58745-01-0 (2-(4-fluorophenyl)tetrahydro-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dithione)

• Product name: 2-(4-fluorophenyl)tetrahydro-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dithione
• CAS No: 58745-01-0
• MF: C₁₂H₁₂FN₃S₂
• MW: 281.372182846069
• CID: 1611883
• PubChem ID: 187937

2-(4-fluorophenyl)tetrahydro-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dithione Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)tetrahydro-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dithione
• 58745-01-0
• SCHEMBL11370412
• DTXSID70974264
• 1h-(1,2,4)triazolo(1,2-a)pyridazine-1,3(2h)-dithione, 2-(4- Fluorophenyl)tetrahydro-

• Inchi： InChI=1S/C12H12FN3S2/c13-9-3-5-10(6-4-9)16-11(17)14-7-1-2-8-15(14)12(16)18/h3-6H,1-2,7-8H2
• InChI Key： MAOTXFPBLJTGID-UHFFFAOYSA-N
• SMILES： C1CCN2C(=S)N(C(=S)N2C1)C3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 281.04586
• Monoisotopic Mass: 281.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.51
• Boiling Point: 364.2°C at 760 mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.759
• PSA: 9.72